Cas no 52846-60-3 (2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-)

2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl- structure
52846-60-3 structure
Product Name:2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-
CAS No:52846-60-3
MF:C12H7N3S
MW:225.269080400467
CID:358649
Update Time:2024-01-28

2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-
    • Inchi: 1S/C12H7N3S/c13-6-9-11(8-4-2-1-3-5-8)10(7-14)16-12(9)15/h1-5H,15H2
    • InChI Key: CCZOZMNDIGKIPV-UHFFFAOYSA-N
    • SMILES: C1(C#N)SC(N)=C(C#N)C=1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 225.03621

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 457.5±45.0 °C(Predicted)
  • PSA: 73.6
  • pka: -3.41±0.10(Predicted)
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